Cas no 77112-77-7 (Hydrazinecarbothioamide,2-(1,6-dihydro-4-methyl-6-oxo-2-pyrimidinyl)-N-2-propen-1-yl-)

• Product Name: Hydrazinecarbothioamide,2-(1,6-dihydro-4-methyl-6-oxo-2-pyrimidinyl)-N-2-propen-1-yl-
• CAS No: 77112-77-7
• MF: C₉H₁₃N₅OS
• MW: 239.297419309616
• CID: 577840
• PubChem ID: 135422731
• Update Time: 2025-04-19

Hydrazinecarbothioamide,2-(1,6-dihydro-4-methyl-6-oxo-2-pyrimidinyl)-N-2-propen-1-yl- Chemical and Physical Properties

Names and Identifiers

• Hydrazinecarbothioamide,2-(1,6-dihydro-4-methyl-6-oxo-2-pyrimidinyl)-N-2-propen-1-yl-
• 1-[(6-methyl-4-oxo-1H-pyrimidin-2-yl)amino]-3-prop-2-enylthiourea
• AC1MUDQZ
• NSC92770
• NSC-92770
• 77112-77-7
• DTXSID90394546

• Inchi： 1S/C9H13N5OS/c1-3-4-10-9(16)14-13-8-11-6(2)5-7(15)12-8/h3,5H,1,4H2,2H3,(H2,10,14,16)(H2,11,12,13,15)
• InChI Key： HDLHDEOQLSHCMK-UHFFFAOYSA-N
• SMILES： S=C(NCC=C)NNC1=NC(C)=CC(N1)=O

Computed Properties

• Exact Mass: 239.08429
• Monoisotopic Mass: 239.08408123g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 374
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 110Ų

Experimental Properties

• PSA: 77.55
• LogP: 0.25900

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Pyrimidones